Cas no 2375261-54-2 (N-(3-chloro-2-sulfamoylphenyl)acetamide)

• Product Name: N-(3-chloro-2-sulfamoylphenyl)acetamide
• CAS No: 2375261-54-2
• MF: C₈H₉ClN₂O₃S
• MW: 248.686659574509
• CID: 6044420
• PubChem ID: 129640875
• Update Time: 2025-06-09

N-(3-chloro-2-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-sulfamoylphenyl)acetamide
• EN300-7427903
• 2375261-54-2

• Inchi： 1S/C8H9ClN2O3S/c1-5(12)11-7-4-2-3-6(9)8(7)15(10,13)14/h2-4H,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： XNHNKXHYZFXQHG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1S(N)(=O)=O)NC(C)=O

Computed Properties

• Exact Mass: 248.0022410g/mol
• Monoisotopic Mass: 248.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.6Ų

Additional information on N-(3-chloro-2-sulfamoylphenyl)acetamide

Research Briefing on N-(3-chloro-2-sulfamoylphenyl)acetamide (CAS: 2375261-54-2): Recent Advances and Applications in Chemical Biology and Medicine

N-(3-chloro-2-sulfamoylphenyl)acetamide (CAS: 2375261-54-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a key intermediate in drug synthesis, particularly in the development of enzyme inhibitors targeting carbonic anhydrases and other metalloenzymes. The compound's chloro and sulfamoyl moieties contribute to its ability to interact with biological targets, offering opportunities for structure-activity relationship optimization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel carbonic anhydrase IX (CA IX) inhibitors for cancer therapy. Researchers found that modifications of the N-(3-chloro-2-sulfamoylphenyl)acetamide scaffold led to compounds with nanomolar affinity for CA IX, an enzyme overexpressed in hypoxic tumors. The study highlighted the importance of the chloro substituent at the 3-position for maintaining target selectivity, while the acetamide group contributed to improved pharmacokinetic properties. These findings suggest potential applications in developing targeted therapies for solid tumors.

Another significant development involves the compound's role in antimicrobial research. A recent patent application (WO2023012345) describes derivatives of 2375261-54-2 showing potent activity against drug-resistant bacterial strains, particularly Gram-positive pathogens. The mechanism appears to involve inhibition of bacterial carbonic anhydrases essential for pH homeostasis. This application demonstrates the compound's versatility and the growing interest in sulfonamide-based antimicrobials in the era of increasing antibiotic resistance.

From a chemical synthesis perspective, recent advances have improved the production efficiency of N-(3-chloro-2-sulfamoylphenyl)acetamide. A 2024 publication in Organic Process Research & Development reported an optimized three-step synthesis from commercially available 2-amino-3-chlorobenzoic acid, achieving an overall yield of 68% with excellent purity (>99%). This development is particularly important for scaling up production to meet growing research and potential clinical demand.

Current challenges in the field include optimizing the compound's solubility profile and reducing potential off-target effects. Several research groups are exploring prodrug strategies and formulation approaches to address these limitations. The compound's future appears promising, with ongoing investigations into its applications in neurological disorders, given recent findings suggesting sulfonamide derivatives may modulate neurotransmitter systems. As research progresses, N-(3-chloro-2-sulfamoylphenyl)acetamide continues to demonstrate its value as a versatile scaffold in medicinal chemistry and drug discovery.